4-(Benzo[D][1,3]dioxol-5-YL)cyclohex-3-enone

• Molecular Formula: C13H12O3
• Molecular Weight: 216.23 g/mol
• IUPAC Name: 4-(1,3-benzodioxol-5-yl)cyclohex-3-en-1-one
• InChI: InChI=1S/C13H12O3/c14-11-4-1-9(2-5-11)10-3-6-12-13(7-10)16-8-15-12/h1,3,6-7H,2,4-5,8H2
• InChI Key: JZVKXVYKMFMDMA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CCC1=O)C2=CC3=C(C=C2)OCO3

Description

4-(Benzo[D][1,3]dioxol-5-YL)cyclohex-3-enone is a useful research compound. Its molecular formula is C13H12O3 and its molecular weight is 216.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-benzo[1,3]dioxol-5-yl-4-hydroxy-cyclohexanone (as prepared in the previous step, 3.5 g, 15 mmol) in THF (10 mL) was treated with 6N HCl (5 mL) overnight under argon at room temperature. The resulting solution was quenched with sufficient 1N NaOH to neutralize the reaction. The solvent was removed and the residue was partitioned between DCM and water. The organic layer was washed with brine, dried over anhydrous Na2SO4, filtered and concentrated to give a yellow oil, which was then purified by silica gel column on a CombiFlash® system using hexanes and ethyl acetate (from 10% ethyl acetate to 100% ethyl acetate) to afford the title compound as a white solid.